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Compound of Interest

Tert-butyl pent-4-EN-1-
Compound Name:
ylcarbamate

cat. No.: B1280879

This guide provides a comprehensive overview of tert-butyl pent-4-en-1-ylcarbamate, a
versatile reagent in modern organic synthesis. It is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis. This document will delve
into its fundamental properties, synthesis, applications, and safety considerations, grounded in
authoritative sources.

Core Molecular Attributes

Tert-butyl pent-4-en-1-ylcarbamate is a carbamate derivative that incorporates a terminal
alkene and a tert-butyloxycarbonyl (Boc) protecting group. This unique combination of
functional groups makes it a valuable building block in the synthesis of more complex
molecules.

Molecular Formula and Weight

The fundamental chemical identity of this compound is defined by its molecular formula and
weight.

e Molecular Formula: CLOH19NOZ2[1]
e Molecular Weight: 185.26 g/mol [1]

These attributes are crucial for stoichiometric calculations in reaction planning and for analytical
characterization.
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Chemical Structure

The structure of tert-butyl pent-4-en-1-ylcarbamate is characterized by a five-carbon chain
with a double bond at the fourth position (a terminal alkene). One end of the chain is attached
to a nitrogen atom, which is part of a carbamate functional group. The nitrogen is protected by
a tert-butyloxycarbony! (Boc) group.

Caption: Chemical structure of tert-butyl pent-4-en-1-ylcarbamate.

Physicochemical Properties

The physical and chemical properties of a compound dictate its handling, storage, and
reactivity. Below is a summary of key properties for tert-butyl pent-4-en-1-ylcarbamate.

Property Value Source

tert-butyl N-pent-4-

IUPAC Name enylcarbamate PubChem[1]

CAS Number 202925-92-6 Advanced ChemBlocks[2]
Purity Typically 297% Advanced ChemBlocks[2]
Appearance Varies, often an oil or solid N/A

SMILES C=CCCCNC(=0)0oc(Cc)(C)C Advanced ChemBlocks[2]

Synthesis and Reactivity

The synthesis of tert-butyl pent-4-en-1-ylcarbamate and its derivatives is a key aspect of its
utility. The Boc-protected amine allows for selective reactions at the terminal alkene.

General Synthesis Pathway

A common method for synthesizing Boc-protected amines involves the reaction of the
corresponding primary amine with di-tert-butyl dicarbonate (Boc anhydride) in the presence of a
base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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